Cas no 71574-92-0 (4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester)

4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester structure
71574-92-0 structure
Product name:4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
CAS No:71574-92-0
MF:C16H17NO5
MW:303.309884786606
CID:1751001

4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
    • 4-Pentenoic acid, 5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
    • Inchi: 1S/C16H17NO5/c1-3-17-9-12(16(19)20-2)13(18)6-4-11-5-7-14-15(8-11)22-10-21-14/h4-9,17H,3,10H2,1-2H3
    • InChI Key: LNDZIQFNSBRIST-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(=CNCC)C(=O)C=CC1=CC=C2OCOC2=C1

Computed Properties

  • Exact Mass: 303.11071

Experimental Properties

  • Density: 1.245±0.06 g/cm3(Predicted)
  • Boiling Point: 467.6±45.0 °C(Predicted)
  • PSA: 73.86
  • pka: 3.06±0.70(Predicted)

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